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Compound of Interest

Compound Name: L-N-Boc-5-chlorotryptophan

Cat. No.: B570162 Get Quote

An In-depth Technical Guide to L-N-Boc-5-chlorotryptophan

For researchers, scientists, and drug development professionals, L-N-Boc-5-
chlorotryptophan is a key building block in the synthesis of complex peptides and

pharmacologically active molecules. This guide provides comprehensive details on its chemical

properties, synthesis, and applications.

Chemical and Physical Properties
L-N-Boc-5-chlorotryptophan, a derivative of the amino acid L-tryptophan, is distinguished by

a tert-butyloxycarbonyl (Boc) protecting group on the alpha-amino group and a chlorine atom at

the 5-position of the indole ring. These modifications are crucial for its utility in solid-phase

peptide synthesis and other organic syntheses. The Boc group prevents unwanted reactions at

the amino group, while the chlorine atom can modulate the biological activity of the final

peptide or compound.
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Property Value

Molecular Weight 338.79 g/mol [1][2][3]

CAS Number 114873-08-4[1][2]

Linear Formula C16H19ClN2O4[1][2]

IUPAC Name
(2S)-2-[(tert-butoxycarbonyl)amino]-3-(5-chloro-

1H-indol-3-yl)propanoic acid[1]

Synonym
(2S)-2-[(tert-butoxycarbonyl)amino]-3-(5-chloro-

1H-indol-3-yl)propanoic acid[2]

Physical Form White to yellow solid[1][2]

Purity 97%[1][2]

Storage Temperature +4°C[1][2]

Applications in Research and Drug Development
The incorporation of halogenated amino acids like 5-chlorotryptophan into peptides can

significantly enhance their therapeutic properties, including metabolic stability and binding

affinity. The chlorine atom is an important feature in many approved drugs.[4] L-N-Boc-5-
chlorotryptophan serves as a vital intermediate in the development of new therapeutics.[5]

Notably, 5-chlorotryptophan has been identified as a key component of novel antibiotic families,

the longicatenamycins and nonopeptins, discovered through high-throughput screening of

Actinomycetota extracts.[6][7][8] This highlights the potential of L-N-Boc-5-chlorotryptophan
as a precursor for the synthesis of new antibacterial agents.

Experimental Protocol: Synthesis of L-N-Boc-5-
chlorotryptophan
The following is a generalized procedure for the Boc-protection of 5-chloro-L-tryptophan. The

synthesis of Boc-protected tryptophan derivatives can be achieved using di-tert-butyl

dicarbonate (Boc₂O).[9]

Materials:
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5-chloro-L-tryptophan

Di-tert-butyl dicarbonate (Boc₂O)

4-dimethylaminopyridine (DMAP)

Acetonitrile (MeCN)

Sodium bicarbonate (NaHCO₃) solution

Ethyl acetate (EtOAc)

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 5-chloro-L-tryptophan in a suitable solvent system, such as a mixture of acetonitrile

and aqueous sodium bicarbonate solution, in a round-bottom flask.

Cool the solution in an ice bath and add di-tert-butyl dicarbonate (Boc₂O) and a catalytic

amount of 4-dimethylaminopyridine (DMAP).

Allow the reaction mixture to warm to room temperature and stir overnight.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, remove the acetonitrile under reduced pressure using a

rotary evaporator.
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Wash the remaining aqueous solution with a nonpolar solvent like hexanes to remove

unreacted Boc₂O.

Acidify the aqueous layer with a mild acid (e.g., citric acid) to a pH of approximately 3.

Extract the product into ethyl acetate.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude L-N-Boc-5-chlorotryptophan.

The crude product can be further purified by column chromatography if necessary.

Workflow Visualization
The following diagram illustrates the general workflow for the synthesis and purification of L-N-
Boc-5-chlorotryptophan.

5-chloro-L-tryptophan +
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Boc-Protection Reaction
(Stir Overnight at RT)

Aqueous Workup
(Acidification & Extraction)
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(Column Chromatography) L-N-Boc-5-chlorotryptophan

Click to download full resolution via product page

Caption: General synthesis workflow for L-N-Boc-5-chlorotryptophan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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